Cas no 71340-36-8 (1-Phenyl-1-cyclohexene)

1-Phenyl-1-cyclohexene structure
1-Phenyl-1-cyclohexene structure
Product Name:1-Phenyl-1-cyclohexene
CAS No:71340-36-8
MF:C12H14
MW:158.239563465118
CID:575756
Update Time:2023-08-03

1-Phenyl-1-cyclohexene Chemical and Physical Properties

Names and Identifiers

    • Benzene,1-cyclohexen-1-yl-, (Z)- (9CI)
    • cis-1-Phenylcyclohexene
    • trans-1-Phenylcyclohexene
    • 1-Phenyl-1-cyclohexene
    • 1-Phenylcyclohexene
    • Cyclohexen-1-ylbenzene
    • 1-Phenylcyclohex-1-ene
    • 2,3,4,5-tetrahydro-1,1'-biphenyl
    • Benzene, 1-cyclohexen-1-yl-
    • Phenylcyclohexene
    • Cyclohexenylbenzene
    • Benzene, cyclohexenyl-
    • 2-Phenylcyclohexene
    • 1-cyclohexenylbenzene
    • CYCLOHEXENE, 1-PHENYL-
    • cyclohex-1-enylbenzene
    • cyclohex-1-en-1-ylbenzene
    • PM437BQ1OF
    • WCMSFBRREKZZFL
    • Inchi: 1S/C12H14/c1-3-7-11(8-4-1)12-9-5-2-6-10-12/h1,3-4,7-9H,2,5-6,10H2
    • InChI Key: WCMSFBRREKZZFL-UHFFFAOYSA-N
    • SMILES: C1CC(C2C=CC=CC=2)=CCC1
    • BRN: 1905772

Computed Properties

  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 0
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 1
  • Complexity: 161
  • XLogP3: 4.5
  • Topological Polar Surface Area: 0
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